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Compound of Interest

Compound Name: SAHM1

Cat. No.: B10858065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
SAHM1 is a cell-permeable, hydrocarbon-stapled alpha-helical peptide that acts as a potent

inhibitor of the Notch signaling pathway.[1] It functions by disrupting the formation of the Notch

transcription complex, making it a valuable tool for research in areas such as cancer biology,

immunology, and developmental biology.[1][2] Proper handling, resuspension, and storage of

the SAHM1 peptide are critical to ensure its stability and biological activity in downstream

applications. This document provides a detailed protocol for the effective resuspension and

storage of lyophilized SAHM1 peptide.

The information presented here is compiled from manufacturer's recommendations and

relevant scientific literature. Adherence to these guidelines will help maintain the integrity and

performance of the peptide.

Quantitative Data Summary
For optimal performance and longevity of the SAHM1 peptide, it is crucial to adhere to the

recommended resuspension and storage conditions. The following table summarizes the key

quantitative data for handling the SAHM1 peptide.
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Parameter Recommendation Source(s)

Primary Solvent Dimethyl Sulfoxide (DMSO) [3]

Solubility in Primary Solvent 25-50 mg/mL [3]

Storage of Lyophilized Peptide
-20°C for short-term, -80°C for

long-term
[4][5]

Storage of Stock Solution Aliquot and store at -20°C

Stock Solution Stability Up to 3 months at -20°C

Short-term Storage of Diluted

Solutions
Up to 1 week at 4°C

Experimental Protocols
Materials Required

Lyophilized SAHM1 peptide

Anhydrous/molecular sieve-treated Dimethyl Sulfoxide (DMSO)

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Centrifuge

Protocol for Resuspending SAHM1 Peptide
This protocol describes the preparation of a stock solution of SAHM1 peptide.

Equilibrate the Vial: Before opening, allow the vial of lyophilized SAHM1 peptide to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation from

forming inside the vial, which can compromise the stability of the peptide.[6]
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Centrifuge the Vial: Briefly centrifuge the vial to ensure that all the lyophilized powder is at

the bottom.

Prepare the Solvent: Use anhydrous DMSO to prepare the stock solution.

Add the Solvent: Carefully add the calculated volume of DMSO to the vial to achieve the

desired concentration (e.g., 25 mg/mL or 50 mg/mL).[3] The solvent should be added slowly

down the side of the vial to avoid aerosolizing the powder.[7]

Dissolve the Peptide: Gently vortex or swirl the vial until the peptide is completely dissolved.

A clear solution should be obtained.[7]

Aliquot the Stock Solution: To avoid repeated freeze-thaw cycles, it is highly recommended

to aliquot the stock solution into smaller, single-use volumes in sterile, low-protein binding

microcentrifuge tubes.[5]

Store the Aliquots: Store the aliquots at -20°C for up to 3 months. For longer-term storage,

-80°C is recommended.[4][5]

Protocol for Long-Term Storage
For optimal long-term stability, both lyophilized and reconstituted SAHM1 peptide should be

stored under specific conditions.

Lyophilized Peptide: Store the unopened vial at -20°C or -80°C in a desiccated environment.

[4][5]

Reconstituted Peptide: Store the aliquoted stock solution at -20°C for up to 3 months. For

storage periods exceeding 3 months, it is advisable to store the aliquots at -80°C.[4][5] Avoid

using frost-free freezers as the temperature fluctuations during defrost cycles can degrade

the peptide.[5][6]

Visualized Workflow
The following diagram illustrates the recommended workflow for resuspending and storing the

SAHM1 peptide.
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Caption: Workflow for SAHM1 peptide resuspension and storage.

This detailed protocol and the accompanying information will aid researchers in the proper

handling of SAHM1 peptide, ensuring the reliability and reproducibility of their experimental

results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Direct inhibition of the NOTCH transcription factor complex - PMC [pmc.ncbi.nlm.nih.gov]

2. The Notch pathway inhibitor stapled α-helical peptide derived from mastermind-like 1
(SAHM1) abrogates the hallmarks of allergic asthma - PubMed [pubmed.ncbi.nlm.nih.gov]

3. The Notch pathway inhibitor stapled α-helical peptide derived from mastermind-like 1
(SAHM1) abrogates the hallmarks of allergic asthma - PMC [pmc.ncbi.nlm.nih.gov]

4. medchemexpress.com [medchemexpress.com]

5. biotechpeptides.com [biotechpeptides.com]

6. NIBSC - Peptide Storage [nibsc.org]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b10858065?utm_src=pdf-body-img
https://www.benchchem.com/product/b10858065?utm_src=pdf-body
https://www.benchchem.com/product/b10858065?utm_src=pdf-body
https://www.benchchem.com/product/b10858065?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2951323/
https://pubmed.ncbi.nlm.nih.gov/29111218/
https://pubmed.ncbi.nlm.nih.gov/29111218/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7488091/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7488091/
https://www.medchemexpress.com/sahm1.html
https://biotechpeptides.com/2021/08/11/standard-procedure-for-storing-peptides/
https://nibsc.org/science_and_research/virology/cjd_resource_centre/available_samples/peptide_library/peptide_storage.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. protidehealth.com [protidehealth.com]

To cite this document: BenchChem. [Protocol for Resuspending and Storing SAHM1
Peptide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10858065#protocol-for-resuspending-and-storing-
sahm1-peptide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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